N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide

• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C17H25N3O2/c1-13(21)18-14-5-7-15(8-6-14)19-9-11-20(12-10-19)16(22)17(2,3)4/h5-8H,9-12H2,1-4H3,(H,18,21)
• InChI Key: ZWAHXFBRLBRHGK-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C(C)(C)C

Description

N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide, also known as DPA-714, is a compound that has gained significant attention in scientific research due to its potential applications in the field of neuroimaging. DPA-714 is a selective ligand for the translocator protein (TSPO), which is found in high concentrations in the mitochondria of glial cells. This protein is involved in the regulation of neuroinflammation and has been implicated in several neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Mechanism of Action

N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide binds selectively to the TSPO, which is upregulated in response to neuroinflammation. This allows for the visualization and quantification of neuroinflammation using PET imaging. The exact mechanism by which N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide binds to TSPO is not fully understood, but it is thought to involve interactions with specific amino acid residues in the protein.
Biochemical and Physiological Effects:
N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurological disorders. It has also been shown to reduce oxidative stress and improve mitochondrial function. However, the exact biochemical and physiological effects of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide are still being investigated.

Advantages and Limitations for Lab Experiments

The main advantage of using N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide in lab experiments is its selective binding to TSPO, which allows for the visualization and quantification of neuroinflammation using PET imaging. However, the use of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide is limited by its high cost and the need for specialized equipment and expertise to perform PET imaging.

Future Directions

There are several future directions for research on N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide. One area of interest is the development of new TSPO ligands with improved binding affinity and selectivity. Another area of research is the use of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide in the diagnosis and monitoring of neurological disorders, as well as in the development of new therapies. Additionally, there is ongoing research on the biochemical and physiological effects of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide, which may have implications for the treatment of neuroinflammatory diseases.

Synthesis Methods

The synthesis of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide involves the reaction of 4-(2,2-dimethylpropanoyl)piperazine with 4-aminophenylacetic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}acetamide has been extensively studied for its potential applications in neuroimaging. Its selective binding to TSPO allows for the visualization and quantification of neuroinflammation in vivo using positron emission tomography (PET) imaging. This has significant implications for the diagnosis and monitoring of neurological disorders, as well as for the development of new therapies.